Cas no 2228365-01-1 (2-fluoro-1-(oxolan-2-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(oxolan-2-yl)ethan-1-ol
• CAS No: 2228365-01-1
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 6595066
• PubChem ID: 165658195
• Update Time: 2025-06-13

2-fluoro-1-(oxolan-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(oxolan-2-yl)ethan-1-ol
• 2228365-01-1
• EN300-1818761

• Inchi： 1S/C6H11FO2/c7-4-5(8)6-2-1-3-9-6/h5-6,8H,1-4H2
• InChI Key： DGCQPRNTJKWDSV-UHFFFAOYSA-N
• SMILES： FCC(C1CCCO1)O

Computed Properties

• Exact Mass: 134.07430775g/mol
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-1-(oxolan-2-yl)ethan-1-ol

Introduction to 2-fluoro-1-(oxolan-2-yl)ethan-1-ol (CAS No: 2228365-01-1)

2-fluoro-1-(oxolan-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228365-01-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in the development of novel therapeutic agents. The structural features of 2-fluoro-1-(oxolan-2-yl)ethan-1-ol, particularly the presence of a fluoro substituent and an oxolane ring, contribute to its unique chemical properties and reactivity, which are being explored for various applications in drug discovery.

The fluoro group in 2-fluoro-1-(oxolan-2-yl)ethan-1-ol is a well-known pharmacophore in medicinal chemistry, recognized for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Fluorine atoms can influence metabolic stability, binding affinity, and lipophilicity, making them valuable in the design of bioactive compounds. The oxolane ring, on the other hand, provides a rigid structure that can enhance the binding interactions between the molecule and its biological target. These structural elements make 2-fluoro-1-(oxolan-2-yl)ethan-1-ol a promising candidate for further investigation in the development of new drugs.

In recent years, there has been growing interest in the synthesis and characterization of heterocyclic compounds containing fluoro substituents. These compounds have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The oxolane ring, being a six-membered heterocycle with oxygen, is particularly interesting due to its ability to engage in hydrogen bonding interactions, which can be crucial for achieving high affinity and selectivity in drug design. The combination of these structural features in 2-fluoro-1-(oxolan-2-yl)ethan-1-ol suggests potential applications as an intermediate or lead compound in the synthesis of novel therapeutic agents.

One of the key aspects of studying 2-fluoro-1-(oxolan-2-yl)ethan-1-ol is its synthetic chemistry. The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 2-fluoro-1-(oxolan-2-ylolethanenol, including the use of transition metal catalysis and asymmetric synthesis techniques. These advancements have opened up new possibilities for the development of structurally diverse and biologically active compounds.

The biological activity of 2-fluoro 1 ( oxolan 2 yl ) ethan 1 ol has been the focus of several research studies aimed at understanding its potential therapeutic applications. Initial studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, researchers have explored its interaction with enzymes such as kinases and proteases, which are often targeted in cancer therapy. Additionally, the fluoro group's ability to enhance metabolic stability has made this compound an attractive candidate for drug development.

The role of computational chemistry and molecular modeling has been instrumental in predicting the biological activity of 2228365 - 01 - 1 . By using advanced computational methods, scientists can simulate the interactions between this compound and biological targets, providing insights into its mechanism of action. These studies have helped identify key structural features that contribute to its biological activity and have guided further optimization efforts.

Another area of interest is the pharmacokinetic profile of 2228365 - 01 - 1 . Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies have indicated that 2228365 - 01 - 1 exhibits favorable pharmacokinetic properties, which could enhance its bioavailability and therapeutic efficacy. Further research is needed to fully characterize these properties and to identify any potential metabolic pathways that could be targeted for optimization.

The development of novel synthetic routes for CAS NO:2228365 -01 -1 has been an important focus in recent research efforts. Efficient synthetic methodologies not only facilitate laboratory-scale production but also enable scalability for industrial applications. Researchers have explored various strategies, including catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies, to develop robust synthetic routes for this compound. These advancements have not only improved the accessibility of CAS NO:2228365 -01 -1 but also provided valuable insights into its structural complexity.

The application of green chemistry principles has also been considered in the synthesis of CAS NO:2228365 -01 -1 . Green chemistry aims to minimize environmental impact by using sustainable materials and processes that reduce waste and energy consumption. Researchers have investigated alternative solvents and catalysts that can improve reaction efficiency while reducing harmful byproducts. These efforts align with broader trends in pharmaceutical research towards more sustainable practices.

In conclusion, CAS NO:2228365 -01 -1 , named as *fluroo* *lan *o* *ethanol* , represents a significant compound with potential applications in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , make it an attractive candidate for further investigation . As research continues to uncover new aspects of this compound's biology , it is likely that *fluroo* *lan *o* *ethanol* will play an important role in the development of novel therapeutic agents .